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6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile 6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0808641
InChI: InChI=1S/C23H21FN4O3/c1-3-29-19-10-15(7-8-18(19)30-12-14-5-4-6-16(24)9-14)21-17(11-25)22(26)31-23-20(21)13(2)27-28-23/h4-10,21H,3,12,26H2,1-2H3,(H,27,28)
SMILES: CCOC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C)N)C#N)OCC4=CC(=CC=C4)F
Molecular Formula: C23H21FN4O3
Molecular Weight: 420.4 g/mol

6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

CAS No.:

Cat. No.: VC0808641

Molecular Formula: C23H21FN4O3

Molecular Weight: 420.4 g/mol

* For research use only. Not for human or veterinary use.

6-Amino-4-{3-ethoxy-4-[(3-fluorobenzyl)oxy]phenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile -

Specification

Molecular Formula C23H21FN4O3
Molecular Weight 420.4 g/mol
IUPAC Name 6-amino-4-[3-ethoxy-4-[(3-fluorophenyl)methoxy]phenyl]-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Standard InChI InChI=1S/C23H21FN4O3/c1-3-29-19-10-15(7-8-18(19)30-12-14-5-4-6-16(24)9-14)21-17(11-25)22(26)31-23-20(21)13(2)27-28-23/h4-10,21H,3,12,26H2,1-2H3,(H,27,28)
Standard InChI Key QXCMZRXXIHMRSH-UHFFFAOYSA-N
SMILES CCOC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C)N)C#N)OCC4=CC(=CC=C4)F
Canonical SMILES CCOC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C)N)C#N)OCC4=CC(=CC=C4)F

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